1-Chloro-2-fluoro-4-methoxy-5-nitrobenzene
Cat. No. B1423764
M. Wt: 205.57 g/mol
InChI Key: WGZSTQPRYUSALF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08716287B2
Procedure details
To a mixture of potassium tert-butoxide (3.0 g, 26.9 mmol) in DMF (20 mL), methanol (0.79 g, 24.8 mmol) was added at 0° C. The reaction mixture was stirred at 0° C. for 15 minutes then a solution of 1-chloro-2,4-difluoro-5-nitrobenzene (4.0 g, 20.7 mmol) in DMF (20 mL) was added at 0° C. and the reaction mass stirred for 3 hours at room temperature. Water (200 mL) was added to the reaction mixture and reaction mass was extracted with EtOAc (3×50 mL). The combined organic extracts were washed with water (80 mL), brine (80 mL), dried (Na2SO4) and concentrated under reduced pressure. The product was purified by column chromatography on neutral silica gel using 20-25% EtOAc in hexane to give the desired product (3 g, 71%) as a solid.
Name
Yield
71%
Identifiers
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REACTION_CXSMILES
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C[C:2](C)([O-:4])C.[K+].CO.[Cl:9][C:10]1[CH:15]=[C:14]([N+:16]([O-:18])=[O:17])[C:13](F)=[CH:12][C:11]=1[F:20].O>CN(C=O)C>[Cl:9][C:10]1[CH:15]=[C:14]([N+:16]([O-:18])=[O:17])[C:13]([O:4][CH3:2])=[CH:12][C:11]=1[F:20] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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3 g
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Type
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reactant
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Smiles
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CC(C)([O-])C.[K+]
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Name
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|
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Quantity
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0.79 g
|
|
Type
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reactant
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Smiles
|
CO
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Name
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|
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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|
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Quantity
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4 g
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Type
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reactant
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Smiles
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ClC1=C(C=C(C(=C1)[N+](=O)[O-])F)F
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|
Name
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|
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Quantity
|
20 mL
|
|
Type
|
solvent
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|
Smiles
|
CN(C)C=O
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Step Three
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Name
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|
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Quantity
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200 mL
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Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at 0° C. for 15 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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was added at 0° C
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STIRRING
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Type
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STIRRING
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Details
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the reaction mass stirred for 3 hours at room temperature
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|
Duration
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3 h
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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was extracted with EtOAc (3×50 mL)
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WASH
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Type
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WASH
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Details
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The combined organic extracts were washed with water (80 mL), brine (80 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (Na2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The product was purified by column chromatography on neutral silica gel using 20-25% EtOAc in hexane
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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|
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Type
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product
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Smiles
|
ClC1=C(C=C(C(=C1)[N+](=O)[O-])OC)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3 g | |
| YIELD: PERCENTYIELD | 71% | |
| YIELD: CALCULATEDPERCENTYIELD | 70.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
